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Cat. No.: B1667216

Application Notes and Protocols: BMS-493

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-493 is a potent and specific pan-retinoic acid receptor (RAR) inverse agonist. It functions
by enhancing the interaction of nuclear corepressors (NCoR) with all three subtypes of RARs
(RARa, RARR, and RARY), thereby inhibiting retinoic acid-mediated gene transcription. This
activity makes BMS-493 a valuable tool in studying the physiological and pathological roles of
retinoic acid signaling in various biological processes, including cell differentiation, proliferation,
and apoptosis. These application notes provide detailed information on the solubility of BMS-
493 and protocols for its use in research settings.

Physicochemical Properties

Property Value
Molecular Formula C29H2402
Molecular Weight 404.5 g/mol
CAS Number 215030-90-3
Appearance Crystalline solid

Solubility Data
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The solubility of BMS-493 in various solvents is crucial for the preparation of stock solutions
and for use in in vitro and in vivo experiments. The following table summarizes the available
solubility data. It is important to note that the use of fresh, anhydrous DMSO is recommended
as moisture can reduce the solubility of the compound.[1] Sonication or warming at 37°C can
aid in the dissolution of BMS-493.[2]

] Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)

Sonication is
recommended to
DMSO 25 - 87 mg/mL[1][3][4] 61.8-215.08 mM[1] achieve higher

concentrations.[2][5]

[6]

Purge with an inert
DMF 30 mg/mL[3][4] ~74.17 mM
gas.[4]

Dissolve in DMF first,
DMF:PBS (pH 7.2)

0.2 mg/mL[3][4] ~0.49 mM then dilute with PBS.
(1:4)
[4]
Sparingly soluble in
Water Insoluble[1] patingy
aqueous buffers.[4]
Ethanol Insoluble[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BMS-493 in DMSO, a
commonly used concentration for in vitro studies.

Materials:

o BMS-493 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials
Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of BMS-493 needed using the following formula:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
o Mass (mg) = 0.010 mol/L x 0.001 L x 404.5 g/mol x 1000 mg/g = 4.045 mg

Weigh the compound: Carefully weigh out 4.045 mg of BMS-493 powder and place it into a
sterile microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the BMS-
493 powder.

Dissolve the compound: Tightly cap the tube and vortex thoroughly until the powder is
completely dissolved. If the compound does not fully dissolve, sonicate the solution for 5-10
minutes or warm it briefly at 37°C.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.[2][5] When stored
properly, the solution is stable for at least 6 months.[5]

General Protocol for a Cell-Based Assay

This protocol provides a general workflow for treating cultured cells with BMS-493 to

investigate its effects on a specific cellular process.

Materials:
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o Cultured cells of interest

o Complete cell culture medium

e BMS-493 stock solution (e.g., 10 mM in DMSO)

o Phosphate-Buffered Saline (PBS)

o Multi-well cell culture plates

o Appropriate assay reagents (e.g., for proliferation, differentiation, or apoptosis assays)
Procedure:

o Cell Seeding: Seed the cells in a multi-well plate at a density appropriate for the specific
assay and allow them to adhere and grow overnight.

o Preparation of Working Solutions: On the day of treatment, thaw an aliquot of the BMS-493
stock solution. Prepare serial dilutions of the stock solution in complete cell culture medium
to achieve the desired final concentrations. Remember to include a vehicle control (medium
with the same concentration of DMSO used for the highest BMS-493 concentration).

o Cell Treatment: Remove the old medium from the cells and wash once with PBS. Add the
medium containing the different concentrations of BMS-493 or the vehicle control to the
respective wells.

 Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under
standard cell culture conditions (e.g., 37°C, 5% COz).

o Assay Performance: Following the incubation period, perform the desired cellular assay
according to the manufacturer's instructions to assess the effects of BMS-493 on the cells.

Visualizations
Signaling Pathway of BMS-493
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

